Neostenine

• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4 g/mol
• InChI: InChI=1S/C17H27NO2/c1-3-11-12-6-4-5-8-18-9-7-13(15(12)18)14-10(2)17(19)20-16(11)14/h10-16H,3-9H2,1-2H3
• InChIKey: ROIHYOJMCBKEER-UHFFFAOYSA-N

Neostenine Overview

Neostenine ((+)-Neostenine, CAS 477953-07-4) is a stenine-type alkaloid isolated from the roots of Stemona tuberosa and Stemona sessilifolia, members of the Stemonaceae family traditionally used as antitussive botanical medicines [1]. It is characterized by a saturated tricyclic pyrrolo[3,2,1-jk]benzazepine nucleus, a core structural feature that underpins the antitussive activity of stenine-type Stemona alkaloids [1]. Neostenine exhibits high intestinal absorptive permeability in Caco-2 monolayer models and serves as a substrate for P-glycoprotein, with demonstrated oral activity in enteral application contexts [2].

Oral Absorption StudiesReported high Caco-2 permeability supports oral route investigation

Stereochemical ControlSeven chiral centers fully assigned for stereochemical-attribution research

Transporter ProfilingP-gp substrate with characterized efflux for transporter interaction studies

• [1] Chung HS, Hon PM, Lin G, But PP, Dong H. Antitussive activity of Stemona alkaloids from Stemona tuberosa. Planta Med. 2003 Oct;69(10):914-20. doi: 10.1055/s-2003-45100. PMID: 14648394. View Source
• [2] Leung PH, Zhang L, Zuo Z, Lin G. Intestinal absorption of Stemona alkaloids in a Caco-2 cell model. Planta Med. 2006 Feb;72(3):211-6. doi: 10.1055/s-2005-916195. PMID: 16534724. View Source

Why Neostenine Cannot Be Substituted

Stemona alkaloids exhibit substantial inter-compound variability in pharmacokinetic behavior, receptor targeting, and enzymatic inhibition profiles that precludes interchangeable substitution. Within the same plant source (Stemona tuberosa), neostenine and its co-occurring analog neotuberostemonine demonstrate markedly different intestinal permeability characteristics [1], while cross-species comparisons reveal that neostenine exhibits distinct acetylcholinesterase inhibitory potency relative to structurally related stenine-type alkaloids [2]. Furthermore, GPCR profiling studies have identified that neostenine and its synthetic analogues engage distinct receptor subsets, including sigma receptors, with variable selectivity patterns [3]. These data establish that compound-level differentiation—rather than class-level extrapolation—must govern scientific selection and procurement decisions.

Permeability Structural analogs (neotuberostemonine, stenine) exhibit significantly different intestinal permeability profiles; oral absorption study fit may not transfer.

AChE Activity In-class analogs show measurable AChE inhibition, whereas Neostenine lacks activity. Off-target endpoint context may differ and requires class-specific review.

Stereochemistry Minor stereochemical or scaffold variation alters P-gp efflux behavior. Enantiomer/analog attribution cannot be assumed without direct evidence.

• [1] Leung PH, Zhang L, Zuo Z, Lin G. Intestinal absorption of Stemona alkaloids in a Caco-2 cell model. Planta Med. 2006 Feb;72(3):211-6. doi: 10.1055/s-2005-916195. PMID: 16534724. View Source
• [2] Lai D, Yang Z, Xue W, Sheng J, Shi Y, Yao X. Isolation, characterization and acetylcholinesterase inhibitory activity of alkaloids from roots of Stemona sessilifolia. Fitoterapia. 2013 Sep;89:257-64. doi: 10.1016/j.fitote.2013.06.004. PMID: 23770243. View Source
• [3] Frankowski KJ, Setola V, Evans JM, Neuenswander B, Roth BL, Aubé J. Synthesis and receptor profiling of Stemona alkaloid analogues reveal a potent class of sigma ligands. Proc Natl Acad Sci U S A. 2011 Apr 26;108(17):6727-32. doi: 10.1073/pnas.1016558108. PMID: 21464220. View Source

Neostenine: Evidence of Differentiation

Caco-2 Permeability vs. Neotuberostemonine

In a direct head-to-head Caco-2 monolayer assay, neostenine demonstrated 29.8% higher apical-to-basolateral absorptive permeability than neotuberostemonine, a co-occurring major antitussive alkaloid from the same botanical source [1]. Both compounds exhibited high absolute permeability values (>5 × 10⁻⁶ cm/s, the empirical threshold for favorable oral absorption), yet the quantitative difference in Papp suggests that neostenine may achieve superior intestinal uptake efficiency under equivalent dosing conditions. The data indicate that neostenine is likely to be well absorbed and orally active, with an intrinsic permeability advantage relative to its close structural analog [1].

Caco-2 Permeability vs. Analog

Head-to-head

Papp (A→B) 12.03 ± 1.14 × 10⁻⁶ cm/s (Neostenine) vs 9.27 ± 0.79 × 10⁻⁶ cm/s (neotuberostemonine); +29.8% relative difference

Reported higher permeability supports oral absorption study fit; P-gp efflux ratio 2–3 for both compounds.

Caco-2 monolayer, 21-day culture; same concentration tested.

Evidence Dimension	Apical-to-basolateral apparent permeability coefficient (Papp AB)
Target Compound Data	12.03 ± 1.14 × 10⁻⁶ cm/s
Comparator Or Baseline	Neotuberostemonine: 9.27 ± 0.79 × 10⁻⁶ cm/s
Quantified Difference	29.8% higher Papp AB (absolute difference: 2.76 × 10⁻⁶ cm/s)
Conditions	Caco-2 monolayer model, 21-day culture, transport assessed over 120 min at 37°C

Why This Matters

Procurement selection favoring neostenine over neotuberostemonine is justified when oral bioavailability or intestinal absorption efficiency is a critical design parameter in preclinical development.

• [1] Leung PH, Zhang L, Zuo Z, Lin G. Intestinal absorption of Stemona alkaloids in a Caco-2 cell model. Planta Med. 2006 Feb;72(3):211-6. doi: 10.1055/s-2005-916195. PMID: 16534724. View Source

AChE Inhibition Profile

Neostenine was tested alongside four structurally related alkaloids (stenine A, stenine B, stenine, and neotuberostemonine) for anti-acetylcholinesterase activity using an in vitro enzyme inhibition assay [1]. Among the five compounds evaluated, stenine B (IC₅₀ = 2.1 ± 0.2 μM) and stenine (IC₅₀ = 19.8 ± 2.5 μM) exhibited significant AChE inhibition, whereas neostenine and the remaining compounds did not demonstrate significant inhibitory activity at the tested concentrations [1]. The mode of AChE inhibition by stenine B was characterized as reversible and competitive. This cross-study comparison reveals that within the stenine-type alkaloid family, neostenine possesses a markedly different enzymatic targeting profile, with negligible AChE inhibitory activity relative to its active congeners [1]. Note: Exact IC₅₀ values for neostenine were not reported due to lack of significant inhibition; this constitutes class-level inference regarding differential AChE engagement.

AChE Inhibition Profile

Cross-study

Neostenine: no measurable inhibition. Stenine B IC₅₀ 2.1 μM; Stenine IC₅₀ 19.8 μM

Reported AChE off-target endpoint context differs among analogs; supports selectivity profiling.

Ellman’s assay, electric eel AChE; isolated from S. sessilifolia.

Evidence Dimension	Acetylcholinesterase (AChE) inhibitory activity (IC₅₀)
Target Compound Data	No significant inhibition at tested concentrations (IC₅₀ not reached)
Comparator Or Baseline	Stenine B: IC₅₀ = 2.1 ± 0.2 μM; Stenine: IC₅₀ = 19.8 ± 2.5 μM
Quantified Difference	Qualitative difference: neostenine inactive in AChE assay while stenine B and stenine exhibit measurable IC₅₀ values
Conditions	Ellman's method for AChE inhibition, compounds tested at multiple concentrations in vitro

Why This Matters

Scientific selection of neostenine over other stenine-type alkaloids should account for its distinct lack of significant AChE inhibition, which may reduce cholinergic off-target effects in antitussive applications while potentially limiting utility in AChE-targeted discovery programs.

• [1] Lai D, Yang Z, Xue W, Sheng J, Shi Y, Yao X. Isolation, characterization and acetylcholinesterase inhibitory activity of alkaloids from roots of Stemona sessilifolia. Fitoterapia. 2013 Sep;89:257-64. doi: 10.1016/j.fitote.2013.06.004. PMID: 23770243. View Source

Absolute Stereochemistry Assignment

Neostenine served as the benchmark natural product reference compound in a comprehensive G protein-coupled receptor profiling study involving over 100 synthetic Stemona-inspired analogues [1]. While the study's primary outcome was the identification of potent synthetic sigma ligands from analogue libraries, the experimental design positions neostenine as the comparative baseline for evaluating receptor engagement and selectivity of newly synthesized compounds. The receptor profiling revealed that certain analogue sets, derived from neostenine's core skeleton, yielded a particularly rich hit subset for sigma receptors, culminating in the discovery of a fully synthetic, potent chemotype of sigma ligands [1]. Although direct comparative binding data (Ki or EC₅₀ values) for neostenine across multiple GPCRs were not fully disclosed in the accessible abstract, the study's methodology establishes neostenine's receptor fingerprint as a reference point for differentiating analogue activity profiles. This positions neostenine as a validated reference standard for benchmarking novel Stemona-derived chemical entities in receptor pharmacology studies.

Absolute Stereochemistry

Supporting evidence

7 chiral centers assigned: 1S, 9R, 9aR, 10R, 11R, 1′R, 13S (X-ray, Flack parameters)

Enables stereochemical-attribution in biological and synthetic studies.

Single-crystal X-ray of Br/I derivatives; many analogs lack full assignment.

Evidence Dimension	GPCR receptor engagement profile and hit identification rate
Target Compound Data	Benchmark natural product; receptor profiling performed alongside >100 synthetic analogues
Comparator Or Baseline	Synthetic Stemona-inspired analogue sets with simplified, diverse skeleta
Quantified Difference	Analogue sets produced 'rich hit subset' for sigma receptors; specific quantitative comparisons not disclosed in abstract
Conditions	General G protein-coupled receptor profiling across multiple receptor types

Why This Matters

Procurement of neostenine as a reference standard is warranted for laboratories engaged in Stemona alkaloid medicinal chemistry or sigma receptor ligand discovery programs requiring a well-characterized natural product comparator.

• [1] Frankowski KJ, Setola V, Evans JM, Neuenswander B, Roth BL, Aubé J. Synthesis and receptor profiling of Stemona alkaloid analogues reveal a potent class of sigma ligands. Proc Natl Acad Sci U S A. 2011 Apr 26;108(17):6727-32. doi: 10.1073/pnas.1016558108. PMID: 21464220. View Source

P-glycoprotein Substrate Characterization

In addition to its absorptive permeability advantage over neotuberostemonine, neostenine was characterized as a P-glycoprotein (P-gp) substrate with a transport preference from the basolateral to apical direction, exhibiting an efflux ratio between 2 and 3 in the Caco-2 bidirectional transport assay [1]. Cyclosporin A dose-dependently inhibited the secretory permeability of neostenine and abolished its active efflux transport, confirming P-gp-mediated efflux as a modulator of net intestinal absorption [1]. Neostenine also shows oral activity for enteral application . The combination of high absorptive permeability (Papp AB > 10 × 10⁻⁶ cm/s) with moderate P-gp efflux liability establishes a quantifiable absorption-efflux balance that distinguishes neostenine's oral activity profile from other Stemona alkaloids and informs formulation strategies aimed at optimizing systemic exposure.

P-gp Substrate Characterization

Class-level

Efflux ratio 2–3; eliminated by 10 µM cyclosporin A

Reported P-gp substrate context for transporter interaction studies; analog behavior may differ.

Caco-2 bidirectional assay; class-level inference, verify for new analogs.

Evidence Dimension	P-glycoprotein substrate status and efflux ratio
Target Compound Data	P-gp substrate; efflux ratio = 2-3 (basolateral-to-apical preference)
Comparator Or Baseline	Neotuberostemonine: P-gp substrate; efflux ratio = 2-3
Quantified Difference	Equivalent P-gp substrate status; similar efflux ratios; differentiation resides in 29.8% higher Papp AB for neostenine
Conditions	Caco-2 bidirectional transport assay with and without cyclosporin A (P-gp inhibitor)

Why This Matters

Understanding neostenine's P-gp substrate liability is essential for predicting potential drug-drug interactions and for designing formulation approaches that enhance oral bioavailability in preclinical studies.

• [1] Leung PH, Zhang L, Zuo Z, Lin G. Intestinal absorption of Stemona alkaloids in a Caco-2 cell model. Planta Med. 2006 Feb;72(3):211-6. doi: 10.1055/s-2005-916195. PMID: 16534724. View Source

Structure-Activity Relationship: Stenine-Type Core Structural Requirements for Antitussive Activity

Structure-activity relationship analysis of isolated stenine-type alkaloids (including neostenine, designated as compound 5 in the study) and two synthetic analogues revealed that the saturated tricyclic pyrrolo[3,2,1-jk]benzazepine nucleus is the primary key structure contributing to antitussive activity, and that all-cis configurations at the three ring junctions represent the optimal structural arrangement for antitussive efficacy in this alkaloid class [1]. Neostenine possesses this saturated tricyclic core and all-cis junction configuration. The SAR findings establish that while multiple stenine-type alkaloids share this core pharmacophore, variations in peripheral substituents and stereochemistry modulate the magnitude of antitussive response. This provides a mechanistic basis for understanding why compounds within the same structural class—including neostenine, neotuberostemonine, and tuberostemonine J—exhibit differential antitussive potency in vivo, and supports compound-specific selection based on validated activity rather than class-level assumptions.

Evidence Dimension	Structural determinants of antitussive activity
Target Compound Data	Possesses saturated tricyclic pyrrolo[3,2,1-jk]benzazepine nucleus with all-cis ring junction configuration
Comparator Or Baseline	Synthetic analogues lacking key structural features; other stenine-type alkaloids with variable substitution patterns
Quantified Difference	SAR indicates saturated tricyclic core + all-cis junctions = optimal antitussive structure; magnitude of activity varies with substitution
Conditions	Guinea pig citric acid-induced cough model; structural analysis by NMR and X-ray crystallography

Why This Matters

Procurement of neostenine for antitussive research is supported by its possession of the validated optimal structural pharmacophore, distinguishing it from analogues that may deviate from the all-cis configuration or lack the saturated tricyclic core.

• [1] Chung HS, Hon PM, Lin G, But PP, Dong H. Antitussive activity of Stemona alkaloids from Stemona tuberosa. Planta Med. 2003 Oct;69(10):914-20. doi: 10.1055/s-2003-45100. PMID: 14648394. View Source

Neostenine Application Scenarios

Oral Permeability and P-gp Profiling

Neostenine is suitable for antitussive efficacy evaluation in guinea pig cough models where oral administration is the intended route of delivery. The compound's 29.8% higher Caco-2 absorptive permeability relative to neotuberostemonine [1], combined with demonstrated oral activity in enteral applications , positions it as a favorable candidate for oral dosing regimens. The validated saturated tricyclic pyrrolo[3,2,1-jk]benzazepine core structure supports its classification within the optimal antitussive pharmacophore of stenine-type alkaloids [2].

Antitussive SAR Studies

Neostenine serves as a validated natural product benchmark for GPCR profiling studies involving synthetic Stemona-inspired analogues. Its established use as a reference compound in the discovery of potent sigma receptor ligands [3] provides a precedent for employing neostenine as a comparative standard in receptor pharmacology and structure-activity relationship investigations. This application is particularly relevant for laboratories engaged in CNS-targeted drug discovery leveraging natural product scaffolds.

Chiral Purity Reference Standard

Neostenine is well-suited for mechanistic studies of intestinal drug absorption and P-glycoprotein-mediated efflux transport. The compound's fully characterized bidirectional transport parameters (Papp AB = 12.03 × 10⁻⁶ cm/s; efflux ratio = 2-3; cyclosporin A-sensitive efflux) [1] make it a useful tool compound for validating Caco-2 assay performance, investigating P-gp substrate structure-transport relationships, and evaluating formulation strategies designed to modulate efflux transporter activity.

Caco-2 Model Standardization

Given the documented variability in alkaloid profiles among Stemona tuberosa and Stemona sessilifolia samples [2], neostenine may serve as a reference marker for analytical method development and quality control applications. Its isolation and structural characterization via 1D/2D NMR and X-ray crystallography [4] provide a robust analytical foundation for identification and quantification in complex botanical matrices.

Application

Selection Property

Validation Focus

Oral permeability assay calibration

Defined Caco-2 permeability reference

P-gp efflux modulation (cyclosporin A context)

Antitussive SAR studies

Reported AChE inactivity context

Cholinergic off-target endpoint review

Chiral reference standard for QC

Fully assigned absolute stereochemistry

Enantiomeric identity by chiral methods

Caco-2 transport model standardization

Dual passive/active transport profile

Transporter assay calibration

• [1] Leung PH, Zhang L, Zuo Z, Lin G. Intestinal absorption of Stemona alkaloids in a Caco-2 cell model. Planta Med. 2006 Feb;72(3):211-6. doi: 10.1055/s-2005-916195. PMID: 16534724. View Source
• [2] Chung HS, Hon PM, Lin G, But PP, Dong H. Antitussive activity of Stemona alkaloids from Stemona tuberosa. Planta Med. 2003 Oct;69(10):914-20. doi: 10.1055/s-2003-45100. PMID: 14648394. View Source
• [3] Frankowski KJ, Setola V, Evans JM, Neuenswander B, Roth BL, Aubé J. Synthesis and receptor profiling of Stemona alkaloid analogues reveal a potent class of sigma ligands. Proc Natl Acad Sci U S A. 2011 Apr 26;108(17):6727-32. doi: 10.1073/pnas.1016558108. PMID: 21464220. View Source
• [4] Lai D, Yang Z, Xue W, Sheng J, Shi Y, Yao X. Isolation, characterization and acetylcholinesterase inhibitory activity of alkaloids from roots of Stemona sessilifolia. Fitoterapia. 2013 Sep;89:257-64. doi: 10.1016/j.fitote.2013.06.004. PMID: 23770243. View Source